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Compound of Interest |

Compound Name: Desidustat
CAS No.: 1616690-16-4
Cat. No.: B607068
Get Quote
. J

Essential guidelines for the safe and compliant disposal of Desidustat, ensuring the protection
of personnel and the environment.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like Desidustat are paramount to laboratory safety and
regulatory compliance. While specific institutional and sponsor-led protocols should always
take precedence, this guide provides a comprehensive framework for the responsible disposal
of Desidustat, drawing from available safety data and general best practices for
pharmaceutical waste management.

Understanding Desidustat's Hazard Profile

Desidustat is an inhibitor of hypoxia-inducible factor prolyl hydroxylase (HIF-PH). Safety Data
Sheets (SDS) are the primary source of hazard and disposal information. It is crucial to note
that different suppliers may provide conflicting safety information. For instance, one supplier
may classify Desidustat as non-hazardous, while another may categorize it as harmful if
swallowed and very toxic to aquatic life with long-lasting effects[1]. Given this discrepancy, a
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cautious approach that treats the compound as potentially hazardous is recommended to
ensure the highest safety and environmental standards are met.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Desidustat.

Property Value Source

Chemical Formula Ci16H16N206 --INVALID-LINK--
Molecular Weight 332.3 g/mol --INVALID-LINK--
Solubility in Ethanol ~1 mg/mL --INVALID-LINK--
Solubility in DMSO ~3 mg/mL --INVALID-LINK--
Solubility in DMF ~3 mg/mL --INVALID-LINK--
Aqueous Solubility Sparingly soluble --INVALID-LINK--
Storage Temperature -20°C --INVALID-LINK--
Stability > 4 years (at -20°C) --INVALID-LINK--

Experimental Protocols: A Step-by-Step Disposal
Procedure

The following protocol outlines the recommended steps for the proper disposal of Desidustat
in a laboratory setting. This procedure is based on general guidelines for the disposal of
investigational new drugs and hazardous pharmaceutical waste.

1. Hazard Assessment and Personal Protective Equipment (PPE):

o Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer before
handling Desidustat[1].

o Given the potential for aquatic toxicity, prevent any release into the environment[1].

o Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
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. Segregation of Waste:

Do not mix Desidustat waste with general laboratory trash or other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Segregate waste into the following categories:

o Unused/Expired Pure Compound: Keep in its original or a clearly labeled, sealed
container.

o Contaminated Labware: This includes items such as vials, pipette tips, and gloves that
have come into direct contact with Desidustat.

o Solutions: Aqueous or solvent-based solutions containing Desidustat.
. Waste Containment and Labeling:
All waste containers must be in good condition and compatible with the waste they hold.

Label all waste containers clearly with "Hazardous Waste," the name "Desidustat,” and the
approximate quantity.

. Disposal Pathway:
Never dispose of Desidustat down the drain or in the regular trash[1].

The recommended disposal method for potentially hazardous pharmaceutical waste is
incineration at a licensed hazardous waste facility[1].

Contact your institution's EHS office or a licensed chemical waste disposal contractor to
arrange for the pickup and disposal of Desidustat waste.

Follow all federal, state, and local regulations for the disposal of pharmaceutical waste[1].
. Documentation:

Maintain accurate records of the amount of Desidustat received, used, and disposed of.
This is a critical component of Good Laboratory Practice (GLP) and is often required for
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investigational drugs.

Logical Workflow for Desidustat Disposal

The following diagram illustrates the decision-making process for the proper disposal of

Desidustat.

Click to download full resolution via product page

Logical workflow for the proper disposal of Desidustat.

By adhering to these procedures, researchers and drug development professionals can ensure
the safe handling and disposal of Desidustat, thereby fostering a secure laboratory
environment and maintaining environmental stewardship. Always prioritize your institution's
specific guidelines and the most stringent safety data available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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